Cas no 5625-94-5 (2-Morpholinopyrazine)

• Product Name: 2-Morpholinopyrazine
• CAS No: 5625-94-5
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 2832113
• PubChem ID: 13098164
• Update Time: 2025-10-28

2-Morpholinopyrazine Chemical and Physical Properties

Names and Identifiers

• 3-morpholinopyrazin
• DTXSID10518080
• E83237
• 4-(pyrazin-2-yl)morpholine
• 2-morpholinopyrazine
• BP-20056
• 5625-94-5
• 4-pyrazin-2-yl-morpholine
• SCHEMBL227780
• Morpholine, 4-pyrazinyl-
• FFSZVTIOFCMLGM-UHFFFAOYSA-N
• 2-Morpholinopyrazine

• Inchi： 1S/C8H11N3O/c1-2-10-8(7-9-1)11-3-5-12-6-4-11/h1-2,7H,3-6H2
• InChI Key： FFSZVTIOFCMLGM-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=NC=CN=2)CC1

Computed Properties

• Exact Mass: 165.090211983Da
• Monoisotopic Mass: 165.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 38.3Ų

Additional information on 2-Morpholinopyrazine

Introduction to 2-Morpholinopyrazine (CAS No. 5625-94-5)

2-Morpholinopyrazine, identified by the Chemical Abstracts Service Number (CAS No.) 5625-94-5, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazine class, characterized by a six-membered aromatic ring containing two adjacent nitrogen atoms, and it is functionalized with a morpholine side chain. The unique structural and electronic properties of 2-Morpholinopyrazine make it a valuable scaffold for the development of various bioactive molecules.

The morpholine moiety in 2-Morpholinopyrazine introduces hydrogen bonding capabilities and enhances solubility, which are critical factors in drug design. These properties facilitate better absorption and distribution within biological systems, making it an attractive component in medicinal chemistry. Furthermore, the pyrazine ring contributes to the compound's stability and reactivity, allowing for further derivatization to create more complex structures with tailored pharmacological profiles.

In recent years, 2-Morpholinopyrazine has been extensively studied for its potential applications in drug discovery. Its structural framework has been leveraged to develop compounds with therapeutic effects ranging from antiviral to anticancer properties. One of the most compelling areas of research involves its use as a key intermediate in synthesizing small-molecule inhibitors targeting specific biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of 2-Morpholinopyrazine with biological targets with high precision. These studies have identified novel derivatives of 2-Morpholinopyrazine that exhibit enhanced potency and selectivity against disease-causing enzymes and receptors. For instance, modifications to the morpholine ring have been shown to improve metabolic stability while maintaining pharmacological activity.

The synthesis of 2-Morpholinopyrazine typically involves multi-step organic reactions, including cyclization and nucleophilic substitution processes. The introduction of the morpholine group often requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have streamlined these processes, making it more feasible to produce 2-Morpholinopyrazine on an industrial scale for research and commercial applications.

One notable application of 2-Morpholinopyrazine is in the development of antiviral agents. Researchers have demonstrated that certain derivatives of this compound can inhibit viral proteases and polymerases, thereby reducing viral replication. These findings are particularly relevant in the context of emerging infectious diseases where rapid development of antiviral therapies is crucial.

Another area where 2-Morpholinopyrazine has shown promise is in oncology research. By targeting specific kinases and other enzymes involved in cancer cell proliferation, derivatives of this compound have demonstrated preclinical efficacy in various tumor models. The ability to fine-tune the structure of these derivatives allows for the development of drugs with minimal side effects and improved patient outcomes.

The role of 2-Morpholinopyrazine as a building block for drug discovery extends beyond its direct pharmacological activity. Its versatility as a scaffold allows chemists to explore diverse chemical space, leading to innovative therapeutic strategies. Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the translation of these findings into clinical trials, bringing new treatments closer to reality.

Future research directions for 2-Morpholinopyrazine include exploring its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies suggest that certain derivatives can modulate neurotransmitter activity and protect against neuronal damage. These findings open up new avenues for therapeutic intervention in these debilitating conditions.

The environmental impact of synthesizing and utilizing 2-Morpholinopyrazine is also a growing consideration in modern drug development. Green chemistry principles are being applied to optimize synthetic routes, reduce waste generation, and minimize energy consumption. Such sustainable practices ensure that the production of this valuable compound aligns with global efforts toward environmental stewardship.

In conclusion, 2-Morpholinopyrazine (CAS No. 5625-94-5) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it an excellent candidate for developing innovative therapeutics across multiple disease areas. As research continues to uncover new possibilities for this molecule, its significance in advancing medical science is undeniable.